Cas no 152812-42-5 (Methyl 2-chloro-1H-indole-3-carboxylate)

Methyl 2-chloro-1H-indole-3-carboxylate is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a chloro substituent at the 2-position and a carboxylate ester at the 3-position, making it a valuable intermediate for constructing complex heterocyclic compounds. The compound exhibits high reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes, enabling the synthesis of biologically active molecules. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in medicinal chemistry and agrochemical development. The ester moiety also allows for further functionalization, broadening its applicability in targeted synthesis.
Methyl 2-chloro-1H-indole-3-carboxylate structure
152812-42-5 structure
Product Name:Methyl 2-chloro-1H-indole-3-carboxylate
CAS No:152812-42-5
MF:C10H8ClNO2
MW:209.629021644592
CID:1039740
PubChem ID:19599424
Update Time:2025-06-09

Methyl 2-chloro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloro-1H-indole-3-carboxylate
    • Methyl 2-chloro-1H-indol-3-carboxylate
    • 2-CHLORO-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
    • methyl 2-chloroindole-3-carboxylate
    • RARECHEM AL BF 1014
    • YODYXZOJWGXFSQ-UHFFFAOYSA-N
    • Methyl2-chloro-1H-indole-3-carboxylate
    • DA-17824
    • SCHEMBL5137730
    • BDBM50577592
    • DTXSID40598951
    • 152812-42-5
    • CHEMBL4862487
    • CS-0371045
    • Inchi： 1S/C10H8ClNO2/c1-14-10(13)8-6-4-2-3-5-7(6)12-9(8)11/h2-5,12H,1H3
    • InChI Key： YODYXZOJWGXFSQ-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)OC)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 209.02400
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 183 ºC (ethyl acetate hexane )
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 42.09000
  • LogP: 2.60790

Methyl 2-chloro-1H-indole-3-carboxylate Pricemore >>

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Methyl 2-chloro-1H-indole-3-carboxylate Production Method

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